Cas no 1002482-94-1 (ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate)

• Product Name: ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate
• CAS No: 1002482-94-1
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 6365782
• PubChem ID: 135753000
• Update Time: 2025-06-13

ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate
• Carbamic acid, N-[1-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-, ethyl ester
• 1002482-94-1
• F2215-0154
• ethyl (3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)carbamate
• AKOS024629103
• ethyl N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]carbamate

• Inchi： 1S/C12H15N5O3/c1-4-20-12(19)14-9-5-8(3)16-17(9)11-13-7(2)6-10(18)15-11/h5-6H,4H2,1-3H3,(H,14,19)(H,13,15,18)
• InChI Key： HNZWVYFQHSOQEL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1N(C2NC(=O)C=C(C)N=2)N=C(C)C=1

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 7.08±0.50(Predicted)

Additional information on ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate

Research Brief on Ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate (CAS: 1002482-94-1)

The compound ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate (CAS: 1002482-94-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrimidine and pyrazole derivatives, which are known for their diverse pharmacological properties. The structural features of this compound, including the carbamate and pyrimidinone moieties, contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.

One of the most notable findings is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate effectively modulates the activity of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Further investigations are underway to evaluate its efficacy and safety in preclinical models.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. Preliminary data indicate that it induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. These findings are particularly significant given the growing need for novel therapeutics with minimal side effects.

The synthesis of ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate has also been optimized in recent studies. Researchers have developed more efficient and scalable methods, reducing the production costs and improving yield. These advancements are critical for facilitating further research and potential commercialization.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before advancing to clinical trials.

In conclusion, ethyl N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]carbamate represents a versatile and promising compound in medicinal chemistry. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthesis, positions it as a valuable candidate for future drug development. Continued research will be essential to fully elucidate its therapeutic potential and address existing limitations.